Cas no 56291-35-1 (2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester)
56291-35-1 structure
Product Name:2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
CAS No:56291-35-1
MF:C8H12O3S
MW:188.244081497192
CID:349290
PubChem ID:12716255
Update Time:2025-04-19
2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
- ethyl 5-methyl-3-oxothiolane-2-carboxylate
- Ethyl 2,5-anhydro-4,6-dideoxy-2-thiohex-3-ulosonate
- DTXSID20507829
- SCHEMBL11790471
- ethyl 5-methyl-3-oxo-tetrahydrothiophene-2-carboxylate
- 56291-35-1
- VPHHCVUUKHWFPW-UHFFFAOYSA-N
-
- Inchi: 1S/C8H12O3S/c1-3-11-8(10)7-6(9)4-5(2)12-7/h5,7H,3-4H2,1-2H3
- InChI Key: VPHHCVUUKHWFPW-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)C(CC1C)=O
Computed Properties
- Exact Mass: 188.05076
- Monoisotopic Mass: 188.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 43.37
2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
56291-35-1 (2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester) Related Products
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